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Compound Focus: Dracorhodin perchlorate
Cat. No.: S526617

Solubility Data

The table below summarizes the solubility of dracorhodin perchlorate in various solvents, compiled from

supplier specifications and research literature.

- Source
Solvent Solubility Notes .
(Supplier/Study)
DMSO ~100 mg/mL  Handling Instructions: "Need MedChemExpress
(272.67 mM)  ultrasonic; Hygroscopic DMSO has [1]
[1] a significant impact on the solubility

of product, please use newly
opened DMSO."

DMSO 73 mg/mL Note: "Moisture-absorbing DMSO Selleck Chemicals
(199.04 mM)  reduces solubility. Please use fresh [2]
[2] DMSO."
Ethanol 4 mg/mL [2] Information provided as-is. Selleck Chemicals
[2]
Water Insoluble [2] Information provided as-is. Selleck Chemicals

[2]
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- Source

Solvent Solubility Notes .
(Supplier/Study)
Chloroform, Soluble [3] Information provided as-is. Native-Protein [3]

Dichloromethane, Ethyl
Acetate, Acetone

Experimental Protocols

In Vitro Stock Solution Preparation

For cell-based assays, DMSO is the standard solvent. Here is a detailed protocol for preparing a 10 mM

stock solution, a common starting concentration for in vitro studies.

Step Parameter Description Key Considerations

1. Weigh Calculate the mass needed. For a 1 mL, Use an analytical balance for
Compound 10 mM stock: (10 mmol/L) * (0.001 L) * accuracy.
(366.75 g/mol) = 3.67 mg [1]

2. Reconstitute Add 1 mL of fresh, high-quality, Use fresh DMSO. Hygroscopic
anhydrous DMSO to the powder to (water-absorbing) DMSO can
achieve the 10 mM concentration [1]. significantly reduce solubility [1]
[2].
3. Mix Vortex the solution and/or briefly use a Ensure no undissolved particles
Thoroughly bath sonicator to ensure the powder is remain.

fully dissolved and the solution is clear

[1].

4, Aliquot & Divide the stock solution into small, Avoid repeated freeze-thaw
Store single-use aliquots. Store at -20°C cycles to maintain stability.
sealed and protected from moisture [1].
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Step Parameter Description Key Considerations
5. Working Further dilute this stock into your cell Always include a vehicle control
Dilution culture medium. A final DMSO (e.g., 0.1% DMSO) in

concentration of <0.5% is recommended  experiments.
to minimize cytotoxicity [4].

Biological Context & Mechanisms

Dracorhodin perchlorate is a natural product derived from "Dragon's Blood" with diverse biological
activities relevant to cancer research and wound healing [1] [5]. The diagram below illustrates its core anti-

cancer mechanisms of action as identified in recent studies.
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Key Mechanisms of Dracorhodin Perchlorate: The diagram summarizes two primary anti-cancer pathways:

induction of mitochondrial-mediated apoptosis and triggering of ferroptosis via CD147 inhibition and lipid
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metabolism disruption [1] [5] [4].

Key Considerations for Researchers

¢ Solubility Variability: Note the differing solubility values from various suppliers. Always refer to the
Certificate of Analysis (COA) for your specific batch [1] [2] [6].

e Bioactivity in Assays: This compound has demonstrated potent activity in multiple cancer types.
Research shows it can enhance the efficacy of gemcitabine in pancreatic cancer models by inducing
ferroptosis [5].

e Dual Roles: Be aware of its context-dependent effects. While it inhibits the proliferation of cancer
cells, it has also been shown to promote the proliferation and migration of normal skin cells (like
HaCaT keratinocytes) and fibroblasts at lower concentrations, which is relevant for wound healing
research [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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